Cas no 1909312-83-9 ((2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride)

• Product Name: (2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride
• CAS No: 1909312-83-9
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• MDL: MFCD29763170
• CID: 5246656
• PubChem ID: 121553823
• Update Time: 2025-11-02

(2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine, 2-methyl-, hydrochloride (1:2)
• (2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride

• MDL： MFCD29763170
• Inchi： 1S/C5H8N2O.ClH/c1-4-7-5(2-6)3-8-4;/h3H,2,6H2,1H3;1H
• InChI Key： VVHBHIQCIRZTDE-UHFFFAOYSA-N
• SMILES： C(C1=COC(C)=N1)N.Cl

Additional information on (2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride

Comprehensive Guide to (2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride (CAS No. 1909312-83-9)

(2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride (CAS No. 1909312-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 2-methyl-1,3-oxazol-4-yl methanamine dihydrochloride, is a derivative of the oxazole family, known for its versatile applications in drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its potential role in small molecule therapeutics and medicinal chemistry.

The molecular structure of (2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride features a 2-methyl-1,3-oxazole core, which is a five-membered heterocyclic ring containing oxygen and nitrogen atoms. The methanamine group attached to the oxazole ring enhances its reactivity and binding affinity, making it a valuable intermediate in synthesizing more complex molecules. The dihydrochloride salt form improves its stability and solubility, which is crucial for laboratory and industrial applications.

One of the most compelling aspects of CAS No. 1909312-83-9 is its relevance in drug discovery and biopharmaceutical research. Recent studies have explored its potential as a building block for kinase inhibitors and GPCR-targeted therapies, which are hot topics in the field of precision medicine. With the rise of AI-driven drug design and computational chemistry, this compound has been flagged in databases for its unique pharmacophoric features.

In addition to its pharmaceutical applications, (2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride is also studied for its role in chemical biology. Researchers are investigating its utility in proteomics and bioorthogonal chemistry, where it can serve as a linker or labeling agent. The compound’s ability to form stable conjugates with biomolecules makes it a candidate for diagnostic imaging and targeted drug delivery systems.

The synthesis of 2-methyl-1,3-oxazol-4-yl methanamine dihydrochloride typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing reaction times and improving yields. These innovations align with the growing demand for green chemistry and sustainable manufacturing practices.

Market trends indicate a rising demand for CAS No. 1909312-83-9, particularly in North America and Europe, where pharmaceutical companies are investing heavily in novel drug candidates. The compound is often listed in catalogs of specialty chemical suppliers, with purity grades ranging from 95% to 99%, catering to both research and industrial-scale needs. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements.

For researchers working with (2-methyl-1,3-oxazol-4-yl)methanamine dihydrochloride, proper handling and storage are essential. The compound should be stored in a cool, dry environment, away from light and moisture, to maintain its stability. Safety data sheets (SDS) provide detailed guidelines on its handling, emphasizing the use of personal protective equipment (PPE) and proper ventilation in laboratory settings.

Looking ahead, the future of 1909312-83-9 appears promising, with ongoing research exploring its applications in neurodegenerative diseases and oncology. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation therapeutics. Stay updated with the latest developments by following peer-reviewed journals and industry conferences focused on medicinal chemistry and drug development.